Cas no 903210-25-3 (3-(2-methoxyphenyl)-N-(3-methoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: 3-(2-methoxyphenyl)-N-(3-methoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 903210-25-3
• MF: C₂₁H₂₀N₄O₂
• MW: 360.409104347229
• CID: 5425694
• Update Time: 2025-05-21

3-(2-methoxyphenyl)-N-(3-methoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-N-(3-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine
• 3-(2-methoxyphenyl)-N-(3-methoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C21H20N4O2/c1-14-11-20(24-15-7-6-8-16(12-15)26-2)25-21(23-14)18(13-22-25)17-9-4-5-10-19(17)27-3/h4-13,24H,1-3H3
• InChI Key： FGOUBAMYEHSWQX-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3OC)C=NN1C(NC1=CC=CC(OC)=C1)=CC(C)=N2

Additional information on 3-(2-methoxyphenyl)-N-(3-methoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-amine

3-(2-Methoxyphenyl)-N-(3-Methoxyphenyl)-5-Methylpyrazolo[1,5-a]Pyrimidin-7-Amine: A Comprehensive Overview

3-(2-Methoxyphenyl)-N-(3-Methoxyphenyl)-5-Methylpyrazolo[1,5-a]Pyrimidin-7-Amine, commonly referenced by its CAS number 903210-25-3, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazolopyrimidines, which are heterocyclic aromatic compounds known for their versatile chemical properties and biological activities. The structure of this compound is characterized by a pyrazolo[1,5-a]pyrimidine core, substituted with methoxyphenyl groups at specific positions, along with a methyl group. These substituents play a crucial role in determining the compound's chemical reactivity, stability, and biological interactions.

The synthesis of 3-(2-Methoxyphenyl)-N-(3-Methoxyphenyl)-5-Methylpyrazolo[1,5-a]Pyrimidin-7-Amine involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and improved purity. The use of microwave-assisted synthesis and continuous-flow reactors has further enhanced the efficiency of this process. These techniques not only reduce reaction times but also minimize the environmental footprint associated with traditional batch processes.

The biological activity of this compound has been extensively studied in recent years. Research indicates that 3-(2-Methoxyphenyl)-N-(3-Methoxyphenyl)-5-Methylpyrazolo[1,5-a]Pyrimidin-7-Amine exhibits potent inhibitory effects against several enzymes involved in key cellular pathways. For instance, studies have shown that it can effectively inhibit kinase enzymes, which are critical regulators of cell signaling. This property makes it a promising candidate for the development of therapeutic agents targeting diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition potential, this compound has also demonstrated significant antioxidant properties. Antioxidants are essential in combating oxidative stress, which is implicated in various degenerative diseases. The methoxy groups present in the molecule contribute to its antioxidant activity by stabilizing free radicals through resonance and conjugation effects. Recent research has explored the use of this compound as a natural antioxidant additive in food and cosmetic products, highlighting its potential beyond the pharmaceutical sector.

The structural versatility of 3-(2-Methoxyphenyl)-N-(3-Methoxyphenyl)-5-Methylpyrazolo[1,5-a]Pyrimidin-7-Amine allows for further functionalization to tailor its properties for specific applications. For example, modifying the substituents on the pyrazolopyrimidine core can enhance its solubility or bioavailability, making it more suitable for drug delivery systems. Researchers are also investigating its potential as a building block for constructing larger molecular frameworks with enhanced functionality.

From an environmental perspective, the synthesis and application of this compound align with green chemistry principles. The use of renewable feedstocks and energy-efficient reaction conditions reduces the overall carbon footprint associated with its production. Furthermore, its biodegradability and low toxicity profile make it an eco-friendly option for various industrial applications.

In conclusion, 3-(2-Methoxyphenyl)-N-(3-Methoxyphenyl)-5-Methylpyrazolo[1,5-a]Pyrimidin-7-Amine, CAS number 903210-25-3, represents a multifaceted compound with immense potential across diverse fields. Its unique chemical structure, coupled with cutting-edge synthetic techniques and promising biological activities, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to the advancement of science and technology.